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Compound of Interest

Compound Name: Z-Asp-OBzI

Cat. No.: B554429

For Researchers, Scientists, and Drug Development Professionals

Introduction

Z-Asp-0OBazl, or N-Carbobenzyloxy-L-aspartic acid 1-benzyl ester, is a pivotal protected amino
acid derivative utilized extensively in the field of drug discovery.[1][2] Its unique structural
characteristics, featuring a benzyloxycarbonyl (Z) group protecting the amino terminus and a
benzyl (OBzl) ester on the side-chain carboxyl group, make it an invaluable building block in
the synthesis of complex peptides and other organic molecules.[1] This document provides
detailed application notes and experimental protocols for the use of Z-Asp-OBzl, with a focus
on its role in peptide synthesis and its relevance in the development of therapeutic agents,
including potential precursors for caspase inhibitors.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of Z-Asp-OBzl is crucial for
its effective application in drug discovery workflows. These properties dictate its solubility,
reactivity, and handling requirements.
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Property Value Reference
CAS Number 4779-31-1 [1]I3]
Molecular Formula C19H19NOse
Molecular Weight 357.36 g/mol

White to off-white crystalline
Appearance .

solid/powder
Melting Point 83-85°C

Soluble in organic solvents

such as methanol, dimethyl
Solubility sulfoxide (DMSO), acetone,

chloroform, and ether. Less

soluble in water.

Applications in Drug Discovery

Z-Asp-OBzl serves as a versatile intermediate in the synthesis of a wide array of drug
candidates. Its primary application lies in peptide synthesis, a cornerstone of modern drug
discovery for creating therapeutics ranging from hormonal analogs to enzyme inhibitors.

Peptide Synthesis

Z-Asp-OBzl is a critical reagent in both solid-phase peptide synthesis (SPPS) and solution-
phase peptide synthesis. The protecting groups (Z and OBzl) prevent unwanted side reactions
at the amino and side-chain carboxyl groups of the aspartic acid residue during peptide chain
elongation. This controlled reactivity is fundamental for the synthesis of peptides with high
purity and yield, which is essential for the development of peptide-based drugs targeting a

multitude of diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Z-Asp-OBz| in Drug
Discovery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554429#case-studies-of-z-asp-obzl-in-drug-
discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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